Cas no 13960-34-4 (2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine)

• Product Name: 2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine
• CAS No: 13960-34-4
• MF: C₂₁H₁₂N₆O₆
• MW: 444.356583595276
• CID: 136808
• PubChem ID: 3527122
• Update Time: 2025-04-19

2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine
• 2,3-DIMETHYL-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2,4,6-Tri-(p-nitrophenyl)-s-triazin
• 2,4,6-tri-p-nitrophenyl-s-triazine
• 2,4,6-tris-(4-nitro-phenyl)-[1,3,5]triazine
• 2,4,6-Tris-(4-nitrophenyl)-1,3,5-triazin
• tri(p-nitrophenyl)-s-triazine
• Tris-(4-nitro-phenyl)-[1,3,5]triazin
• tris-(4-nitro-phenyl)-[1,3,5]triazine
• 13960-34-4
• DTXSID70393335
• AKOS015910938

• Inchi： 1S/C21H12N6O6/c28-25(29)16-7-1-13(2-8-16)19-22-20(14-3-9-17(10-4-14)26(30)31)24-21(23-19)15-5-11-18(12-6-15)27(32)33/h1-12H
• InChI Key： NCJIBBAKIPAWMQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1N=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C(C2C=CC(=CC=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 444.08200
• Monoisotopic Mass: 444.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.478
• Boiling Point: 739.9°C at 760 mmHg
• Flash Point: 401.3°C
• Refractive Index: 1.682
• PSA: 176.13000
• LogP: 6.16680